Cas no 1125592-35-9 (4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester)

• Product Name: 4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester
• CAS No: 1125592-35-9
• MF: C₉H₆Cl₂N₂O₂
• MW: 245.062139987946
• MDL: MFCD15529123
• CID: 835122
• PubChem ID: 73013569
• Update Time: 2025-09-21

4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 4,6-dichloro-, methyl ester
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid,4,6-dichloro-,methyl ester
• 3831AH
• METHYL 4,6-DICHLOROPYRROLO[2,3-B]PYRIDINE-1-CARBOXYLATE
• CS-14131
• AVB59235
• CS-B0558
• AKOS022183374
• 1125592-35-9
• Methyl4,6-dichloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• SCHEMBL4050540
• 4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester

• MDL： MFCD15529123
• Inchi： 1S/C9H6Cl2N2O2/c1-15-9(14)13-3-2-5-6(10)4-7(11)12-8(5)13/h2-4H,1H3
• InChI Key： ATYBAVIVPHNQMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=1C=CN2C(=O)OC)Cl

Computed Properties

• Exact Mass: 243.9806328g/mol
• Monoisotopic Mass: 243.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 350.2±52.0 °C at 760 mmHg
• Flash Point: 165.6±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,6-Dichloro-1H-pyrrolo2,3-bpyridine-1-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines